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Compound of Interest

Compound Name: 5-Sulfoisophthalic acid

Cat. No.: B1211118 Get Quote

Essential Safety and Handling Guide for 5-
Sulfoisophthalic Acid
This guide provides crucial safety and logistical information for the handling and disposal of 5-
Sulfoisophthalic acid, tailored for researchers, scientists, and drug development

professionals. The following procedural steps and data are designed to ensure safe laboratory

practices.

Hazard Identification and Personal Protective Equipment
(PPE)
5-Sulfoisophthalic acid is classified as a hazardous chemical that can cause skin irritation,

serious eye irritation, and respiratory irritation.[1][2][3] It is imperative to use appropriate

personal protective equipment (PPE) to minimize exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN166 (EU) or OSHA 29 CFR

1910.133 (US)[4]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), and

appropriate protective clothing

to prevent skin exposure.[4]

EN 374 (EU)

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) if exposure limits are

exceeded or if irritation is

experienced.[1]

EN 149 (EU) or OSHA 29 CFR

1910.134 (US)[4]

Quantitative Data
The following table summarizes the key quantitative data for 5-Sulfoisophthalic acid and its

monosodium salt.

Property Value Source(s)

Molecular Formula
C₈H₆O₇S (acid), C₈H₅NaO₇S

(monosodium salt)
[3]

Molecular Weight
268.18 g/mol (monosodium

salt)

Appearance White solid/powder [1][4]

Melting Point 373 - 375 °C / 703.4 - 707 °F [1]

pH 1.1 (30% solution) [1]

Hazard Classifications
Skin Irritant 2, Eye Irritant 2,

STOT SE 3
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Operational Plan: Handling 5-Sulfoisophthalic Acid
This section provides a step-by-step protocol for the safe handling of 5-Sulfoisophthalic acid
in a laboratory setting.

Preparation and Engineering Controls
Ventilation: Always handle 5-Sulfoisophthalic acid in a well-ventilated area.[4] Use a

chemical fume hood if available.

Emergency Equipment: Ensure that an eyewash station and a safety shower are in close

proximity to the workstation.[1]

PPE Donning: Before handling the chemical, put on all required PPE as specified in the table

above.

Handling the Chemical
Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[1]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[4]

Weighing: If weighing the powder, do so in a ventilated enclosure or a fume hood.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

Incompatible Materials: Keep away from oxidizing agents.[1]

Storage
Container: Store in a tightly closed container.[4]

Conditions: Keep in a dry, cool, and well-ventilated place.[1][4]

Disposal Plan
Proper disposal of 5-Sulfoisophthalic acid and its containers is crucial to prevent

environmental contamination and ensure safety.
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Waste Chemical: Dispose of waste 5-Sulfoisophthalic acid at an approved waste disposal

plant.[1] Follow all federal, state, and local regulations for chemical waste disposal.

Contaminated Packaging: Dispose of the container in accordance with licensed disposal

contractors.

Spill Cleanup: In case of a spill, sweep up the solid material and place it into a suitable,

labeled container for disposal.[3][4] Avoid creating dust.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for handling 5-Sulfoisophthalic acid in

a laboratory setting, from preparation to disposal.
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Workflow for Handling 5-Sulfoisophthalic Acid

Preparation & Precaution

Don PPE:
- Goggles
- Gloves

- Lab Coat
- Respirator (if needed)

Step 1

Chemical Handling

Step 2

Weighing & Transfer
(in fume hood)

Sub-step

Experimentation

Sub-step

Storage

Post-Experiment

Waste Disposal

Post-Experiment

End of Process

Decontamination

Step 3

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages of safely handling 5-Sulfoisophthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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